Cas no 2731006-78-1 (3,4-difluorothiophene-2-carboxylic acid)

• Product Name: 3,4-difluorothiophene-2-carboxylic acid
• CAS No: 2731006-78-1
• MF: C₅H₂F₂O₂S
• MW: 164.129987239838
• CID: 6119666
• PubChem ID: 126750023
• Update Time: 2025-09-22

3,4-difluorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-difluorothiophene-2-carboxylic acid
• SCHEMBL18701663
• AT39635
• 2731006-78-1
• EN300-37108926

• Inchi： 1S/C5H2F2O2S/c6-2-1-10-4(3(2)7)5(8)9/h1H,(H,8,9)
• InChI Key： BPLRIXYAUTYVPX-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1C(=O)O)F)F

Computed Properties

• Exact Mass: 163.97435680g/mol
• Monoisotopic Mass: 163.97435680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.5Ų